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The following table summarizes the key details of the IARC evaluation for Nitrovin:

Evaluation Aspect Details for Nitrovin

IARC Volume & Year Volume 31 (1983); Subsequent evaluation in Supplement 7 (1987) [1]

Overall
Classification

Group 3: Not classifiable as to its carcinogenicity to humans [1]

Basis for
Classification

Inadequate evidence from a single animal study and no available data from

human studies [1].

Supporting Experimental Data

The IARC evaluation was based on limited and inadequate experimental data:

Animal Carcinogenicity Data: Nitrovin was tested in one experiment in female rats by
administration in the diet. The Working Group concluded that this experiment was inadequate for
evaluation [1].
Genetic Toxicity Data: Nitrovin showed activity in short-term tests, inducing DNA damage and

mutations in bacteria and mutations in insects [1].
Human Exposure: Nitrovin has been used since 1952 as a veterinary bacteriostatic and bactericidal

compound and as a growth promoter in chickens. Humans may be exposed during its manufacture
and veterinary use [1].
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Missing Data: At the time of evaluation, no data were available on the teratogenicity of Nitrovin in

experimental animals or its carcinogenicity, teratogenicity, or chromosomal effects in humans. No
epidemiological studies were available [1].

IARC Carcinogen Classification Groups

For context, the IARC classifies agents into one of four groups based on the strength of evidence for

carcinogenicity [2]:

Group Description Number of Agents (as of mid-2025)

Group 1 Carcinogenic to humans 135

Group 2A Probably carcinogenic to humans 95

Group 2B Possibly carcinogenic to humans 323

Group 3 Not classifiable as to its carcinogenicity to humans 500

Experimental Workflow for Carcinogen Hazard
Identification

The following diagram illustrates the general workflow for carcinogen hazard identification by agencies like

IARC, which relies on the integration of evidence from different streams. The case of Nitrovin is mapped

onto this workflow to show where the evidence was lacking.
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The classification of Nitrovin in Group 3 reflects the absence of sufficient scientific evidence, rather than

evidence of non-carcinogenicity. This classification has not been updated in the IARC monographs since the

1987 supplement [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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